Kinetics of carbon nanotubeoxidation

Journal of Materials Chemistry Pub Date: 2006-11-21 DOI: 10.1039/B609218G

Abstract

Carbon nanotubes, graphite and amorphous carbon are structurally different, which is reflected in their reactivity and the resistance to oxidation. This paper reports the stability of single- and multi-walled nanotubes, and their true oxidation rates based on conversion to CO2 when heated in the presence of oxygen. Non-isothermal techniques were employed to determine the kinetic parameters for the oxidation of nanotubes, amorphous carbon and graphite. Single-walled nanotubes were found to be the most reactive, followed by multi-walled nanotubes, amorphous carbon and graphite. The oxidation rates of different single-walled tubes samples containing different residual catalysts were also found to vary significantly.

Graphical abstract: Kinetics of carbon nanotube oxidation
Kinetics of carbon nanotubeoxidation
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